Cas no 38426-10-7 (2-chloro-N-4-(dimethylamino)phenylacetamide)

• Product Name: 2-chloro-N-4-(dimethylamino)phenylacetamide
• CAS No: 38426-10-7
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• MDL: MFCD00791330
• CID: 298494
• PubChem ID: 2304121
• Update Time: 2025-06-07

2-chloro-N-4-(dimethylamino)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-[4-(dimethylamino)phenyl]-
• 2-chloro-N-[4-(dimethylamino)phenyl]acetamide,hydrochloride
• 2-chloro-N-[4-(dimethylamino)phenyl]acetamide
• 2-chloro-N-<(4-diethylamino)phenyl>acetamide
• Chlor-essigsaeure-<4-dimethylamino-anilid>
• chloro-acetic acid-(4-dimethylamino-anilide),hydrochloride
• N-(4-dimethylaminophenyl)-2-chloroacetamide
• N.N-Dimethyl-N'-chloracetyl-p-phenylendiamin
• 2-chloro-N-4-(dimethylamino)phenylacetamide
• Z1562121940
• MFCD00791330
• EN300-34015
• 2-chloro-N-(4-(dimethylamino)phenyl)acetamide
• 38426-10-7
• CS-0317913
• SCHEMBL3210247
• AKOS000268744
• LS-11289
• UPCMLD0ENAT0515-0082:001
• G70279
• STL199044
• ALBB-031263

• MDL： MFCD00791330
• Inchi： 1S/C10H13ClN2O/c1-13(2)9-5-3-8(4-6-9)12-10(14)7-11/h3-6H,7H2,1-2H3,(H,12,14)
• InChI Key： QBAVKPASPOSURQ-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)N(C)C)=O

Computed Properties

• Exact Mass: 248.04800
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 2.80490